3-CYCLOHEXYL 6-METHYL 4-(2H-1,3-BENZODIOXOL-5-YL)-2,7-DIMETHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3,6-DICARBOXYLATE

• IUPAC Name: 3-O-cyclohexyl 6-O-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C27H31NO7/c1-14-11-18-24(25(29)21(14)26(30)32-3)23(16-9-10-19-20(12-16)34-13-33-19)22(15(2)28-18)27(31)35-17-7-5-4-6-8-17/h9-10,12,14,17,21,23,28H,4-8,11,13H2,1-3H3
• InChI Key: ZYIYQHDZKJBLOP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(C(=C(N2)C)C(=O)OC3CCCCC3)C4=CC5=C(C=C4)OCO5)C(=O)C1C(=O)OC
• Molecular Formula: C27H31NO7
• Molecular Weight: 481.5 g/mol

Description

“3-CYCLOHEXYL 6-METHYL 4-(2H-1,3-BENZODIOXOL-5-YL)-2,7-DIMETHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3,6-DICARBOXYLATE” is a complex organic compound that features a unique combination of cyclohexyl, methyl, benzodioxol, and hexahydroquinoline groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “3-CYCLOHEXYL 6-METHYL 4-(2H-1,3-BENZODIOXOL-5-YL)-2,7-DIMETHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3,6-DICARBOXYLATE” typically involves multi-step organic reactions. The key steps may include:

• Formation of the hexahydroquinoline core through a Povarov reaction or a similar cyclization process.
• Introduction of the benzodioxol group via electrophilic aromatic substitution.
• Functionalization of the cyclohexyl and methyl groups through alkylation or acylation reactions.

Industrial Production Methods

Industrial production of this compound would require optimization of reaction conditions to ensure high yield and purity. This may involve:

• Use of catalysts to enhance reaction rates.
• Control of temperature and pressure to favor desired reaction pathways.
• Implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

“3-CYCLOHEXYL 6-METHYL 4-(2H-1,3-BENZODIOXOL-5-YL)-2,7-DIMETHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3,6-DICARBOXYLATE” can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of carbonyl groups to alcohols or amines.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Oxidation: Use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Use of nucleophiles or electrophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe for studying biological pathways and interactions.

Medicine: As a potential therapeutic agent for treating diseases.

Industry: As a precursor for the production of advanced materials.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with molecular targets. Potential pathways may include:

Binding to enzymes or receptors: Modulating their activity.

Interacting with nucleic acids: Affecting gene expression.

Altering cellular signaling pathways: Influencing cell behavior.

Comparison with Similar Compounds

Similar Compounds

Hexahydroquinoline derivatives: Compounds with similar core structures but different substituents.

Benzodioxol derivatives: Compounds with similar aromatic groups but different functional groups.

Uniqueness

“3-CYCLOHEXYL 6-METHYL 4-(2H-1,3-BENZODIOXOL-5-YL)-2,7-DIMETHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3,6-DICARBOXYLATE” is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties.